Cas no 7374-06-3 (2-nitrophenyl methylcarbamate)
2-nitrophenyl methylcarbamate structure
Product Name:2-nitrophenyl methylcarbamate
2-nitrophenyl methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2-nitrophenyl methylcarbamate
- NSC128174
- Methylcarbamic ester of 2-nitrophenol
- N-METHYL-2-NITROPHENYLCARBAMATE
- Carbamic acid, N-methyl-, 2-nitrophenyl ester
- BRN 2214975
- o-Nitrophenyl N-methylcarbamate
- (2-nitrophenyl) N-methylcarbamate
- NSC 128174
- o-Nitrophenyl methylcarbamate
- Carbamic acid, o-nitrophenyl ester
- 2-Nitrophenyl N-methylcarbamate
- TL-997
- Carbamic acid, methyl-, 2-nitrophenyl ester
- WLN: WNR BOVM1
- AR-2
- 7LQD7G852X
- UNII-7LQD7G852X
- CARBAMIC ACID, N-METHYL-, o-NITROPHENYL ESTER
- CHEMBL3249284
- DTXSID70879381
- 4-06-00-01259 (Beilstein Handbook Reference)
- SCHEMBL3640979
- NSC-128174
- Carbamic acid, methyl-, o-nitrophenyl ester
- Carbamic acid, 2-nitrophenyl ester
- 7374-06-3
-
- Inchi: 1S/C8H8N2O4/c1-9-8(11)14-7-5-3-2-4-6(7)10(12)13/h2-5H,1H3,(H,9,11)
- InChI Key: WROWUHCAAFNMJL-UHFFFAOYSA-N
- SMILES: O(C(NC)=O)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 196.04844
- Monoisotopic Mass: 196.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
2-nitrophenyl methylcarbamate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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